Cas no 827314-38-5 (2-Butenediamide, N-[(4-methylphenyl)methyl]-N'-phenyl-)

• Product Name: 2-Butenediamide, N-[(4-methylphenyl)methyl]-N'-phenyl-
• CAS No: 827314-38-5
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 685142
• PubChem ID: 71417569
• Update Time: 2025-04-19

2-Butenediamide, N-[(4-methylphenyl)methyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenediamide, N-[(4-methylphenyl)methyl]-N'-phenyl-
• N-[(4-methylphenyl)methyl]-N'-phenylbut-2-enediamide
• 827314-38-5
• DTXSID20836904
• N~1~-[(4-Methylphenyl)methyl]-N~4~-phenylbut-2-enediamide

• Inchi： 1S/C18H18N2O2/c1-14-7-9-15(10-8-14)13-19-17(21)11-12-18(22)20-16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,19,21)(H,20,22)
• InChI Key： PFTIANUXYCWBEP-UHFFFAOYSA-N
• SMILES： O=C(C=CC(NC1C=CC=CC=1)=O)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų